molecular formula C11H20O B14752434 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl- CAS No. 472-65-1

1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-

Cat. No.: B14752434
CAS No.: 472-65-1
M. Wt: 168.28 g/mol
InChI Key: JGJFZOVBBGQGOM-UHFFFAOYSA-N
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Description

1-Cyclohexene-1-ethanol, 2,6,6-trimethyl- is a natural product found in Nicotiana tabacum with data available.

Properties

IUPAC Name

2-(2,6,6-trimethylcyclohexen-1-yl)ethanol
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C11H20O/c1-9-5-4-7-11(2,3)10(9)6-8-12/h12H,4-8H2,1-3H3
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

JGJFZOVBBGQGOM-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=C(C(CCC1)(C)C)CCO
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C11H20O
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

DSSTOX Substance ID

DTXSID00343848
Record name 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00343848
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

Molecular Weight

168.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

CAS No.

472-65-1
Record name 1-Cyclohexene-1-ethanol, 2,6,6-trimethyl-
Source EPA DSSTox
URL https://comptox.epa.gov/dashboard/DTXSID00343848
Description DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology.

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